Ethyl 2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate

• IUPAC Name: ethyl 2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• InChI: InChI=1S/C23H24N2O5/c1-4-29-22(27)14-30-20-10-6-8-18-17(20)11-12-25(23(18)28)13-21(26)24-19-9-5-7-15(2)16(19)3/h5-12H,4,13-14H2,1-3H3,(H,24,26)
• InChI Key: QBWFZPSRDICOBY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=CC=CC(=C3C)C
• Molecular Formula: C23H24N2O5
• Molecular Weight: 408.4 g/mol

Description

Ethyl 2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate, also known as ESI, is a synthetic compound that has gained attention for its potential applications in scientific research.

Scientific Research Applications

Crystal Structure and Spectroscopic Analysis

Research into the crystal structure and spectroscopic characteristics of related compounds provides foundational knowledge for understanding the physical and chemical properties of "Ethyl 2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate". For instance, the study by Filali Baba et al. (2019) on a similar compound, ethyl 2-(1,2,3,4-tetrahydro-2-oxoquinolin-1-yl)acetate, revealed insights into its crystal structure and hydrogen bonding, contributing to the understanding of molecular interactions and stability (Filali Baba et al., 2019).

Synthesis and Antibacterial Activity

The synthesis of compounds structurally related to "Ethyl 2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate" and their antibacterial activity are of significant interest in pharmaceutical research. Asghari et al. (2014) synthesized pyranoquinoline derivatives and evaluated their antibacterial activity, highlighting the potential of such compounds in developing new antibacterial agents (Asghari et al., 2014).

Anticancer Potential

Compounds with structural similarities to "Ethyl 2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate" have been studied for their potential anticancer properties. Ruchelman et al. (2004) investigated novel anticancer agents targeting topoisomerase I, demonstrating the therapeutic potential of such compounds (Ruchelman et al., 2004).

Molecular Docking and Inhibitory Activity

Molecular docking studies on compounds related to "Ethyl 2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate" provide insights into their inhibitory activity against various enzymes and receptors. El-Azab et al. (2016) conducted a study on ethyl 2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)-acetate, exploring its potential inhibitory activity and molecular interactions (El-Azab et al., 2016).

Safety and Hazards

Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final. Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product.